molecular formula C15H19N7O3 B2532309 N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-methylpyrazine-2-carboxamide CAS No. 2034426-04-3

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-methylpyrazine-2-carboxamide

Cat. No. B2532309
CAS RN: 2034426-04-3
M. Wt: 345.363
InChI Key: ZCMPPQOSZLPXLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-methylpyrazine-2-carboxamide is a useful research compound. Its molecular formula is C15H19N7O3 and its molecular weight is 345.363. The purity is usually 95%.
BenchChem offers high-quality N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-methylpyrazine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-methylpyrazine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry Applications

The chemical synthesis and reactivity of triazine derivatives, including those modified with morpholine groups, are of significant interest in the development of novel heterocyclic compounds. For instance, the cleavage and reactivity of pyrimidotriazinones with nucleophiles like morpholine have been explored to yield various amino-substituted triazines, indicating the utility of such structures in synthesizing novel heterocycles with potential biological activities (Clark & Smith, 1972).

Antimicrobial and Antiproliferative Agents

The synthesis of triazole derivatives incorporating morpholine and their evaluation for antimicrobial activities highlight the potential of such compounds in developing new antimicrobial agents. The antimicrobial screening of these compounds has shown varying degrees of effectiveness against different microorganisms, suggesting their relevance in addressing resistance issues in infectious disease treatment (Bektaş et al., 2007). Additionally, the synthesis of novel derivatives from visnaginone and khellinone, incorporating triazine and morpholine, has demonstrated anti-inflammatory and analgesic activities, indicating their potential in creating new therapeutic options for inflammation-related disorders (Abu‐Hashem et al., 2020).

Synthesis of Novel Heterocycles

Research into the synthesis of novel heterocycles through reactions involving morpholine and triazine components has led to the development of various biologically active molecules. For example, the creation of indazole derivatives incorporating morpholine has shown antiproliferative activity, highlighting the role of these compounds in cancer research and the development of new anticancer drugs (Lu et al., 2021).

properties

IUPAC Name

N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-5-methylpyrazine-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N7O3/c1-10-7-17-11(8-16-10)13(23)18-9-12-19-14(21-15(20-12)24-2)22-3-5-25-6-4-22/h7-8H,3-6,9H2,1-2H3,(H,18,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZCMPPQOSZLPXLC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=N1)C(=O)NCC2=NC(=NC(=N2)OC)N3CCOCC3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N7O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-methylpyrazine-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.